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Compound of Interest

Compound Name: Methyl ganoderate C6

Cat. No.: B12110455 Get Quote

Introduction
Methyl ganoderate C6 is a highly purified triterpenoid compound isolated from Ganoderma

lucidum, a mushroom with a long history in traditional medicine.[1][2][3] As a member of the

ganoderic acid family, it is utilized in various biochemical and pharmacological studies.[4][5]

Proper preparation of a stock solution is a critical first step for ensuring accuracy and

reproducibility in downstream experiments. These application notes provide a detailed protocol

for the solubilization and storage of Methyl ganoderate C6.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl ganoderate C6 is presented

below. This information is essential for accurate concentration calculations and for selecting

appropriate handling and storage conditions.
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Property Value Reference

CAS Number 105742-81-2 [6]

Molecular Formula C₃₁H₄₄O₈ [6]

Molecular Weight 544.7 g/mol [6]

Purity ≥98% [6]

Appearance
(Typically a white or off-white

powder)
General knowledge

Solubility
Soluble in DMSO, ethanol, and

methanol. Insoluble in water.
[7]

Storage Temperature -20°C [6]

Required Materials and Equipment
3.1 Materials:

Methyl ganoderate C6 (purity ≥98%)[6]

Dimethyl sulfoxide (DMSO), cell culture grade or equivalent

Ethanol (95-100%), molecular biology grade

Sterile, conical centrifuge tubes (e.g., 1.5 mL, 15 mL)

Sterile, amber glass vials or tubes opaque to light

Pipette tips

3.2 Equipment:

Analytical balance

Vortex mixer

Calibrated micropipettes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://dev.usbio.net/biochemicals/380821/methyl-ganoderate-c6
https://dev.usbio.net/biochemicals/380821/methyl-ganoderate-c6
https://dev.usbio.net/biochemicals/380821/methyl-ganoderate-c6
https://dev.usbio.net/biochemicals/380821/methyl-ganoderate-c6
https://patents.google.com/patent/US6656970B2/en
https://dev.usbio.net/biochemicals/380821/methyl-ganoderate-c6
https://www.benchchem.com/product/b12110455?utm_src=pdf-body
https://dev.usbio.net/biochemicals/380821/methyl-ganoderate-c6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12110455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety and Handling Precautions
Always handle Methyl ganoderate C6 in accordance with good laboratory practices.

Wear appropriate PPE, including a lab coat, safety glasses, and gloves, to avoid skin and

eye contact.

To the best of current knowledge, the chemical, physical, and toxicological properties have

not been thoroughly investigated. Handle as a potentially hazardous substance.

Work in a well-ventilated area or a chemical fume hood when handling organic solvents like

DMSO and ethanol.

Dispose of chemical waste according to institutional and local regulations.

Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Methyl ganoderate C6 in

DMSO. Triterpenoids like Methyl ganoderate C6 are often insoluble in aqueous solutions but

can be readily dissolved in organic solvents such as DMSO or ethanol.[7] DMSO is a common

choice for in vitro cell-based assays.

5.1 Calculation of Required Mass:

To prepare a 10 mM stock solution, the required mass of Methyl ganoderate C6 can be

calculated using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Example for 1 mL of 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 544.7 g/mol x 1000 mg/g
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Mass (mg) = 5.447 mg

5.2 Step-by-Step Procedure:

Weighing: Carefully weigh out 5.45 mg of Methyl ganoderate C6 powder using an analytical

balance. For maximum product recovery, centrifuge the original vial briefly before opening

the cap.[6]

Transfer: Transfer the weighed powder into a sterile 1.5 mL conical tube or an appropriate

amber vial.

Solubilization:

Add 1 mL of high-purity DMSO to the tube containing the powder.

Cap the tube securely and vortex at room temperature until the powder is completely

dissolved. Visually inspect the solution against a light source to ensure no particulates are

present. Gentle warming in a water bath (37°C) may be used to aid dissolution if

necessary.

Labeling: Clearly label the vial with the compound name ("Methyl Ganoderate C6"),

concentration (10 mM), solvent (DMSO), preparation date, and your initials.

Storage: Store the stock solution at -20°C in an amber vial or a tube protected from light to

prevent photodegradation.[6][8]

Storage and Stability
Stock Solution: For long-term storage, the DMSO stock solution should be kept at -20°C.[6] It

is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the compound.

Solid Compound: The solid form of Methyl ganoderate C6 should be stored at -20°C under

an inert atmosphere.[6]

Application Example: Dilution for Cell Culture
Experiments
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To treat cells with a final concentration of 10 µM Methyl ganoderate C6 in a total volume of 2

mL of culture medium:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

10 mM stock solution in cell culture medium. For example, dilute 2 µL of the 10 mM stock

into 198 µL of medium to get a 100 µM solution.

Final Dilution: Add 20 µL of the 100 µM intermediate solution to 1980 µL of cell culture

medium in your well to achieve the final concentration of 1 µM.

Direct Dilution Calculation: Use the formula C₁V₁ = C₂V₂.

(10 mM) x V₁ = (0.01 mM) x (2 mL)

V₁ = 0.002 mL or 2 µL of the 10 mM stock solution.

Vehicle Control: It is crucial to include a vehicle control in your experiments by adding the

same volume of DMSO (in this case, 2 µL) to a parallel culture to account for any effects of

the solvent on the cells.
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Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Methyl Ganoderate C6 stock solution.
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Hypothesized Signaling Pathway Inhibition
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Caption: Postulated inhibitory action of Methyl Ganoderate C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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